2-((1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[[1-(4-fluorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C17H13FN6O3S/c1-9-6-13(23-27-9)20-14(25)8-28-17-21-15-12(16(26)22-17)7-19-24(15)11-4-2-10(18)3-5-11/h2-7H,8H2,1H3,(H,20,23,25)(H,21,22,26)
• InChI Key: ITJYCCGRHUUYNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC3=C(C=NN3C4=CC=C(C=C4)F)C(=O)N2
• Molecular Formula: C17H13FN6O3S
• Molecular Weight: 400.4 g/mol
• CAS No.: 534593-35-6

Description

2-((1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C17H13FN6O3S and its molecular weight is 400.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Development

• Novel Derivatives Synthesis: A research by Rahmouni et al. (2014) focused on synthesizing new derivatives of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one, exploring different chemical reactions to create novel compounds (Rahmouni et al., 2014).
• Antioxidant Activity: El‐Mekabaty (2015) investigated the use of a similar compound as a key intermediate for synthesizing various heterocycles, which demonstrated antioxidant activity comparable to ascorbic acid (El‐Mekabaty, 2015).

Biological and Medical Applications

• Anti-inflammatory Activity: Sunder and Maleraju (2013) synthesized derivatives of a similar compound, which showed significant anti-inflammatory activity (Sunder & Maleraju, 2013).
• Antitumor Evaluation: El-Morsy et al. (2017) conducted a study on 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, revealing their mild to moderate antitumor activity against human breast adenocarcinoma cell line MCF7 (El-Morsy et al., 2017).

Development of Imaging Agents

• Radioligand Imaging: Damont et al. (2015) synthesized pyrazolo[1,5-a]pyrimidines derivatives for binding to the translocator protein (TSPO), an early biomarker of neuroinflammatory processes. These derivatives were effectively used in vivo PET imaging to assess neuroinflammation (Damont et al., 2015).

Agricultural Applications

• Herbicidal Activity: Luo et al. (2017) synthesized pyrazolo[3,4-d]pyrimidine-4-one derivatives, demonstrating good herbicidal activities against certain plant species (Luo et al., 2017).